3-(4-Aminophenyl)-5-chloroisonicotinonitrile

• CAS No.: 886457-32-5
• Molecular Formula: C12H8ClN3
• Molecular Weight: 229.66 g/mol
• IUPAC Name: 3-(4-aminophenyl)-5-chloropyridine-4-carbonitrile
• InChI: InChI=1S/C12H8ClN3/c13-12-7-16-6-11(10(12)5-14)8-1-3-9(15)4-2-8/h1-4,6-7H,15H2
• InChI Key: QLXSUZUTGXJMSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN=CC(=C2C#N)Cl)N

Description

3-(4-Aminophenyl)-5-chloroisonicotinonitrile is a useful research compound. Its molecular formula is C12H8ClN3 and its molecular weight is 229.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The product from Example 1B (3 g, 17.3 mmol), 4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenylamine (4.18 g, 19 mmol), PdCl2dppf.CH2Cl2 (300 mg), and Na2CO3 (4.5 g) were combined in DMF (25 mL) and water (10 mL). The mixture was degassed with nitrogen and heated to 85° C. overnight The mixture was allowed to cool to room temperature and partitioned between water and ethyl acetate. The organic layer was dried (Na2SO4), filtered, and the filtrate was concentrated under reduced pressure. The residue was purified via silica gel chromatography eluting with hexanes:ethyl acetate (1:1) to provide 1.4 g of the title compound. 1H NMR (300 MHz, DMSO-D6) δ ppm 5.67 (s, 2H) 6.70 (d, J=8.48 Hz, 2H) 7.40 (d, J=8.82 Hz, 2H) 8.76 (s, 1H) 8.79 (s, 1H).